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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the atrial selective properties of AP30663, a
novel small-molecule inhibitor of small-conductance calcium-activated potassium (KCa2 or SK)
channels, which is in development for the treatment of atrial fibrillation (AF). The information
presented herein is compiled from preclinical and clinical studies to aid in the evaluation of its
performance and potential as a therapeutic agent.

Mechanism of Action and Atrial Selectivity

AP30663 functions as a negative allosteric modulator of KCa2 channels, which are key
regulators of the atrial action potential duration.[1][2][3] By inhibiting these channels, AP30663
prolongs the atrial effective refractory period (AERP), a well-established anti-arrhythmic
mechanism.[1] A key characteristic of AP30663 is its functional atrial selectivity, meaning it has
a more pronounced effect on atrial tissue compared to ventricular tissue.[1][4] This selectivity is
attributed to the more significant role of KCa2 channels in atrial repolarization across various

species, including humans.[1][4]

The primary mechanism involves AP30663 shifting the Ca2+-activation curve of the KCa2.3
channel to the right, thereby reducing the open probability of the channel at physiological
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intracellular calcium concentrations.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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